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Compound of Interest

Compound Name: BL-918

Cat. No.: B606205 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential safety and logistical information for the proper

disposal of BL-918, a UNC-51-like kinase 1 (ULK1) activator used in life sciences research.

Chemical and Safety Data Summary
A thorough understanding of the chemical properties and potential hazards of a compound is

the first step in ensuring its safe handling and disposal. The following table summarizes key

data for BL-918.
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Property Value Reference

CAS Number 2101517-69-3 [1][2][3]

Molecular Formula C23H15F8N3OS [3]

Molecular Weight 533.4 g/mol [3]

Appearance Solid [3]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml

Hazard Summary

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation, Very toxic

to aquatic life with long lasting

effects.

[3]

Experimental Protocols: Disposal of BL-918
The following step-by-step protocol should be followed for the proper disposal of BL-918 waste

generated in a laboratory setting. This procedure is designed to comply with general safety

guidelines and regulations for hazardous chemical waste.

Personnel Safety: Before beginning any disposal procedures, all personnel must be wearing

the appropriate Personal Protective Equipment (PPE), including but not limited to:

Chemical-resistant gloves (nitrile or neoprene recommended)

Safety goggles or glasses

A laboratory coat

Waste Segregation and Collection:

Identify Waste Streams: All materials contaminated with BL-918 must be considered

hazardous waste. This includes:
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Unused or expired pure BL-918 compound.

Solutions containing BL-918.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, weighing paper).

Rinsate from cleaning contaminated glassware.

Use Designated Waste Containers:

A dedicated, clearly labeled hazardous waste container must be used for all BL-918
waste.

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, leak-proof lid.

The container must be labeled as "Hazardous Waste" and include the full chemical name

"BL-918" and the primary hazard(s) ("Toxic," "Environmental Hazard").

Segregate Halogenated Waste: BL-918 is a fluorinated organic compound and must be

disposed of as halogenated organic waste.

Do not mix BL-918 waste with non-halogenated organic waste streams.

If your facility has a specific waste stream for fluorinated compounds, use that. Otherwise,

it should be collected with other chlorinated or brominated waste.

Disposal Procedure:

Solid Waste:

Carefully place all solid materials contaminated with BL-918 (e.g., contaminated gloves,

pipette tips, weighing paper) into the designated halogenated organic waste container.

For pure, unused BL-918, if it is to be disposed of, it should also be placed directly into

this container.

Liquid Waste:
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Collect all liquid waste containing BL-918, including experimental solutions and rinsate

from cleaning glassware, in a separate, sealed container labeled for halogenated organic

liquid waste.

Do not fill liquid waste containers to more than 80% capacity to allow for vapor expansion

and prevent spills.

Storage of Waste:

Store the sealed hazardous waste containers in a designated Satellite Accumulation Area

(SAA) or your laboratory's designated hazardous waste storage area.

The storage area should be secure, well-ventilated, and away from sources of ignition.

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest documentation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BL-918
waste.
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BL-918 Disposal Workflow

BL-918 Waste Generated
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Caption: Decision workflow for the proper segregation and disposal of BL-918 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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